ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-methylphenyl)methyl]-1-thiophen-2-ylsulfonylpiperidine-3-carboxylate
• InChI: InChI=1S/C20H25NO4S2/c1-3-25-19(22)20(14-17-9-5-4-8-16(17)2)11-7-12-21(15-20)27(23,24)18-10-6-13-26-18/h4-6,8-10,13H,3,7,11-12,14-15H2,1-2H3
• InChI Key: FMSXRDNYFZAGJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)S(=O)(=O)C2=CC=CS2)CC3=CC=CC=C3C
• Molecular Formula: C20H25NO4S2
• Molecular Weight: 407.6 g/mol

Description

Ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate, also known as EMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMT is a piperidine derivative that has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate is not fully understood. However, it has been suggested that this compound exhibits its biological activities by binding to specific targets, such as enzymes or receptors, and modulating their activity. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the expression of inflammatory mediators. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of inflammation. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate has several advantages for lab experiments, such as its high purity and stability. However, this compound also has some limitations, such as its low solubility in water and some organic solvents. This can make it challenging to work with this compound in certain experiments.

Future Directions

There are several future directions related to ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate. One direction is to further investigate its potential as a drug candidate for the treatment of Alzheimer's disease. Another direction is to explore its potential as a chiral auxiliary in asymmetric synthesis. Additionally, it would be interesting to investigate the potential of this compound as a building block for the synthesis of new metal-organic frameworks. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its potential applications in medicinal chemistry, organic synthesis, and material science. This compound exhibits its biological activities by binding to specific targets and modulating their activity. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions related to this compound, including its potential as a drug candidate for the treatment of Alzheimer's disease and its potential as a building block for the synthesis of new metal-organic frameworks.

Synthesis Methods

Ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate can be synthesized using different methods, such as the reaction of 2-methylbenzylamine with thionyl chloride, followed by the reaction with piperidine-3-carboxylic acid ethyl ester and 2-thiophenesulfonyl chloride. Another method involves the reaction of 2-methylbenzylamine with piperidine-3-carboxylic acid ethyl ester, followed by the reaction with 2-thiophenesulfonyl chloride. Both methods yield this compound as a white crystalline powder.

Scientific Research Applications

Ethyl 3-(2-methylbenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease. In organic synthesis, this compound has been used as a chiral auxiliary in asymmetric synthesis. In material science, this compound has been used as a building block for the synthesis of metal-organic frameworks.